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Compound of Interest

Compound Name: 2-Bromo-6-phenoxypyridine

Cat. No.: B189388

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 2-Bromo-
6-phenoxypyridine, a key intermediate in synthetic and medicinal chemistry. Due to the limited
availability of specific quantitative solubility data in public literature, this document focuses on
its chemical profile, a general experimental protocol for solubility determination, and a
structured approach to data presentation.

Chemical Profile of 2-Bromo-6-phenoxypyridine

2-Bromo-6-phenoxypyridine is a solid at room temperature with the chemical formula
C11HsBrNO and a molecular weight of 250.09 g/mol .[1] Its structure, featuring a pyridine ring
substituted with a bromine atom and a phenoxy group, makes it a valuable building block in
organic synthesis. The bromine atom serves as a reactive site for various cross-coupling
reactions, while the phenoxy group influences the molecule's overall polarity and steric
properties. For optimal stability, it is recommended to store the compound under an inert
atmosphere at 2-8°C.[1]

Solubility in Organic Solvents

Specific quantitative data on the solubility of 2-Bromo-6-phenoxypyridine in various organic
solvents is not readily available in the surveyed literature. However, for research and
development purposes, its solubility can be experimentally determined. The following table is a
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template for presenting such empirical data, which would be crucial for applications in reaction
chemistry, purification, and formulation development.

Table 1: Solubility of 2-Bromo-6-phenoxypyridine in Common Organic Solvents at 25°C
(Hypothetical Data)

Organic Solvent Solubility ( g/100 mL) Molar Solubility (mol/L)

Methanol

Data not available

Data not available

Ethanol

Data not available

Data not available

Acetone

Data not available

Data not available

Ethyl Acetate

Data not available

Data not available

Dichloromethane

Data not available

Data not available

Toluene

Data not available

Data not available

N,N-Dimethylformamide (DMF)

Data not available

Data not available

Data not available

Dimethyl Sulfoxide (DMSO) Data not available

Experimental Protocol for Solubility Determination

A standard method for determining the solubility of a solid compound like 2-Bromo-6-
phenoxypyridine in an organic solvent involves the preparation of a saturated solution
followed by the quantification of the dissolved solute.

Materials:

2-Bromo-6-phenoxypyridine

Selected organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate)

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator
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e Syringe filters (e.g., 0.45 um PTFE)

¢ High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer
e Volumetric flasks and pipettes

Methodology:

e Preparation of Saturated Solution: An excess amount of 2-Bromo-6-phenoxypyridine is
added to a known volume of the selected organic solvent in a sealed vial.

o Equilibration: The vials are agitated in a constant temperature shaker (e.g., at 25°C) for a
sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.

e Phase Separation: The suspension is allowed to stand undisturbed at the same temperature
to allow the undissolved solid to settle.

» Sample Collection and Filtration: A clear aliquot of the supernatant is carefully withdrawn
using a syringe and immediately filtered through a syringe filter to remove any undissolved
particles.

o Quantification: The filtered saturated solution is then diluted with a suitable solvent to a
concentration within the linear range of the analytical method (HPLC or UV-Vis). A calibration
curve is generated using standard solutions of the compound at known concentrations.

o Calculation: The solubility is calculated from the measured concentration of the diluted
sample, taking into account the dilution factor. The results are typically expressed in g/100
mL or mol/L.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the experimental determination of the
solubility of a solid compound.
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Caption: General workflow for determining solid compound solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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